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Compound of Interest

Compound Name: 5-Epicanadensene

Cat. No.: B15595428

CAS Number: 220384-17-8

This technical guide provides a comprehensive overview of 5-Epicanadensene, a diterpenoid
compound isolated from Taxus sumatrana. The information is intended for researchers,
scientists, and drug development professionals interested in the chemical and potential
biological properties of this natural product. Due to the limited availability of detailed public
data, this guide synthesizes the known information and presents a generalized framework for
its study based on methodologies commonly used for related compounds.

Chemical and Physical Properties

5-Epicanadensene is a complex diterpenoid belonging to the taxane family. Taxanes are a
class of natural products that have been a significant source of anticancer agents, most notably
Paclitaxel (Taxol).

Table 1: Chemical and Physical Data for 5-Epicanadensene
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Property Value Source

CAS Number 220384-17-8 N/A

Molecular Formula C30H42012 [1][2]

Molecular Weight 594.65 g/mol [11[2]
Taxus sumatrana (Sumatran

Natural Source [31[4]
Yew)

Compound Class Diterpenoid, Taxane N/A

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone.

Biological Activity

Detailed biological activity and quantitative cytotoxicity data for 5-Epicanadensene are not
readily available in the public domain. However, numerous other taxane diterpenoids isolated
from Taxus sumatrana have demonstrated significant cytotoxic activity against various cancer
cell lines. This suggests that 5-Epicanadensene may also possess cytotoxic properties, a
common characteristic of this class of compounds. Further investigation is required to
determine its specific biological effects and potential mechanisms of action.

Experimental Protocols

While a specific, detailed experimental protocol for the isolation and characterization of 5-
Epicanadensene is not available, a general methodology can be inferred from studies on other
taxane diterpenoids isolated from Taxus sumatrana.

General Isolation and Purification Workflow

The isolation of 5-Epicanadensene from Taxus sumatrana would typically follow a multi-step
process involving extraction, fractionation, and chromatography.
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Caption: Generalized workflow for the isolation of 5-Epicanadensene.
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Structure Elucidation

The chemical structure of an isolated natural product like 5-Epicanadensene is determined
using a combination of spectroscopic techniques.

Table 2: Spectroscopic Methods for Structure Elucidation

Technique Purpose

Determination of molecular weight and
Mass Spectrometry (MS)
molecular formula.

Infrared (IR) Spectroscopy Identification of functional groups.

) Determination of the proton framework of the
1H Nuclear Magnetic Resonance (NMR) ecul
molecule.

] Determination of the carbon skeleton of the
13C Nuclear Magnetic Resonance (NMR) ecul
molecule.

Elucidation of the connectivity between atoms in
2D NMR (COSY, HMQC, HMBC)
the molecule.

A logical workflow for structure elucidation is presented below.
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Caption: Workflow for the structure elucidation of a natural product.
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Signaling Pathways and Mechanism of Action

There is no available information on the specific signaling pathways modulated by 5-
Epicanadensene. For many cytotoxic taxane diterpenoids, the primary mechanism of action
involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. Future
research would be necessary to determine if 5-Epicanadensene acts through a similar
mechanism or possesses a novel mode of action. A hypothetical workflow for investigating the
mechanism of action is provided below.
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Caption: Hypothetical workflow for investigating the mechanism of action.

Conclusion and Future Directions

5-Epicanadensene is a taxane diterpenoid from Taxus sumatrana with a defined chemical
structure. While its biological activity remains largely unexplored, its chemical class suggests
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potential for cytotoxic and anticancer properties. Future research should focus on the total
synthesis of 5-Epicanadensene to ensure a sustainable supply for extensive biological
evaluation. In-depth studies are required to determine its cytotoxic profile, mechanism of action,
and the specific signaling pathways it may modulate. Such investigations will be crucial in
assessing its potential as a lead compound for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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